Sodium;(1-hydroxy-1-phosphonoethyl)phosphonic acid Sodium;(1-hydroxy-1-phosphonoethyl)phosphonic acid Etidronate Disodium is a synthetic therapeutic diphosphonate analogue of endogenous pyrophosphate. As a member of the family of drugs known as bisphosphonates, etidronate disodium differs from endogenous pyrophosphate in its resistance to enzymatic hydrolysis. This agent adsorbs to hydroxyapatite cells and reduces the number of osteoclasts, thereby inhibiting abnormal bone resorption. Etidronate may also directly stimulate bone formation by osteoblasts. (NCI04)
Etidronate disodium is an organic sodium salt resulting from the replacement of two protons from etidronic acid (one from from each of the phosphonic acid groups) by sodium ions. It has a role as a bone density conservation agent, an antineoplastic agent and a chelator. It contains an etidronic acid(2-).
A diphosphonate which affects calcium metabolism. It inhibits ectopic calcification and slows down bone resorption and bone turnover.
Brand Name: Vulcanchem
CAS No.: 7414-83-7
VCID: VC0013570
InChI: InChI=1S/C2H8O7P2.Na/c1-2(3,10(4,5)6)11(7,8)9;/h3H,1H3,(H2,4,5,6)(H2,7,8,9);/q;+1
SMILES: CC(O)(P(=O)(O)O)P(=O)(O)O.[Na+]
Molecular Formula: C2H6Na2O7P2
Molecular Weight: 229.02 g/mol

Sodium;(1-hydroxy-1-phosphonoethyl)phosphonic acid

CAS No.: 7414-83-7

Reference Standards

VCID: VC0013570

Molecular Formula: C2H6Na2O7P2

Molecular Weight: 229.02 g/mol

Sodium;(1-hydroxy-1-phosphonoethyl)phosphonic acid - 7414-83-7

CAS No. 7414-83-7
Product Name Sodium;(1-hydroxy-1-phosphonoethyl)phosphonic acid
Molecular Formula C2H6Na2O7P2
Molecular Weight 229.02 g/mol
IUPAC Name sodium;(1-hydroxy-1-phosphonoethyl)phosphonic acid
Standard InChI InChI=1S/C2H8O7P2.Na/c1-2(3,10(4,5)6)11(7,8)9;/h3H,1H3,(H2,4,5,6)(H2,7,8,9);/q;+1
Standard InChIKey GWBBVOVXJZATQQ-UHFFFAOYSA-L
SMILES CC(O)(P(=O)(O)O)P(=O)(O)O.[Na+]
Canonical SMILES CC(O)(P(=O)(O)[O-])P(=O)(O)[O-].[Na+].[Na+]
Appearance Assay:≥95%A crystalline solid
Physical Description Liquid
Description Etidronate Disodium is a synthetic therapeutic diphosphonate analogue of endogenous pyrophosphate. As a member of the family of drugs known as bisphosphonates, etidronate disodium differs from endogenous pyrophosphate in its resistance to enzymatic hydrolysis. This agent adsorbs to hydroxyapatite cells and reduces the number of osteoclasts, thereby inhibiting abnormal bone resorption. Etidronate may also directly stimulate bone formation by osteoblasts. (NCI04)
Etidronate disodium is an organic sodium salt resulting from the replacement of two protons from etidronic acid (one from from each of the phosphonic acid groups) by sodium ions. It has a role as a bone density conservation agent, an antineoplastic agent and a chelator. It contains an etidronic acid(2-).
A diphosphonate which affects calcium metabolism. It inhibits ectopic calcification and slows down bone resorption and bone turnover.
Synonyms (1-hydroxyethylene)diphosphonic acid
(1-hydroxyethylene)diphosphonic acid, Tetrapotassium Salt
1 Hydroxyethane 1,1 Diphosphonate
1 Hydroxyethylidene 1,1 Bisphosphonate
1,1 hydroxyethylenediphosphonate
1,1-hydroxyethylenediphosphonate
1-Hydroxyethane-1,1-Diphosphonate
1-Hydroxyethylene Diphosphonate, Disodium
1-Hydroxyethylidene-1,1-Bisphosphonate
Dicalcium EHDP
Dicalcium Etidronate
Didronel
Diphosphonate, Disodium 1-Hydroxyethylene
Diphosphonic Acid, Hydroxyethylidene
Disodium 1 Hydroxyethylene Diphosphonate
Disodium 1-Hydroxyethylene Diphosphonate
Disodium Etidronate
EHDP
EHDP, Dicalcium
Ethanehydroxydiphosphonate
Ethanehydroxyphosphate
Etidronate
Etidronate Disodium
Etidronate, Dicalcium
Etidronate, Disodium
Etidronate, Sodium
Etidronate, Tetrapotassium Salt
Etidronic Acid
HEDP
HEDSPA
Hydroxyethanediphosphonate
Hydroxyethylidene Diphosphonic Acid
Phosphonic acid, (1-hydroxyethylidene)bis-, disodium salt
Salt Etidronate, Tetrapotassium
Sodium Etidronate
Tetrapotassium Salt Etidronate
Xidifon
Xidiphon
Xydiphone
PubChem Compound 18006688
Last Modified Nov 11 2021
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